Cas no 2137605-97-9 (1-[1-(1,2-oxazolidin-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol)

• Product Name: 1-[1-(1,2-oxazolidin-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
• CAS No: 2137605-97-9
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 6203798
• PubChem ID: 165457061
• Update Time: 2025-10-31

1-[1-(1,2-oxazolidin-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2137605-97-9
• 1-[1-(1,2-oxazolidin-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
• EN300-712758

• Inchi： 1S/C7H12N4O2/c1-5(12)7-3-11(10-9-7)6-2-8-13-4-6/h3,5-6,8,12H,2,4H2,1H3
• InChI Key： QIFHEWRFTXTZCO-UHFFFAOYSA-N
• SMILES： O1CC(CN1)N1C=C(C(C)O)N=N1

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.2Ų

Additional information on 1-[1-(1,2-oxazolidin-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

Introduction to 1-[1-(1,2-oxazolidin-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol (CAS No. 2137605-97-9)

The compound 1-[1-(1,2-oxazolidin-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, identified by its CAS number 2137605-97-9, represents a novel molecular entity with significant potential in the field of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a unique structural framework composed of an ethanol moiety linked to a triazole ring, which is further connected to an oxazolidinone scaffold. Such a structural configuration has garnered considerable attention due to its ability to engage in multiple biochemical interactions, making it a promising candidate for further exploration in medicinal chemistry.

The triazole moiety is a well-documented pharmacophore in drug design, known for its ability to modulate various biological pathways. Its presence in this compound suggests potential applications in the development of therapeutic agents targeting inflammation, infection, and even oncological disorders. The oxazolidinone ring, on the other hand, is recognized for its stability and bioavailability-enhancing properties when incorporated into drug molecules. The combination of these two heterocyclic systems with an ethanol side chain creates a versatile platform for structure-based drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such complex molecules with biological targets. Studies have indicated that the triazole-oxazolidinone hybrid may exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic diseases and neurodegenerative conditions. The ethanol group further contributes to the compound's solubility and pharmacokinetic profile, which are critical factors in drug development.

In the context of modern pharmaceutical research, the synthesis of novel heterocyclic compounds like 1-[1-(1,2-oxazolidin-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol is often driven by the need for more effective and selective therapeutic agents. The structural complexity of this molecule allows for fine-tuning of its pharmacological properties through derivatization and optimization. For instance, modifications to the ethanol moiety could enhance its metabolic stability or alter its binding kinetics.

Moreover, the growing interest in multitarget drugs has spurred research into molecules capable of interacting with multiple biological pathways simultaneously. The dual presence of the triazole and oxazolidinone rings in this compound makes it a candidate for such multitarget approaches. Preliminary experimental data suggest that derivatives of this scaffold may exhibit dual inhibition of key enzymes involved in disease pathogenesis.

The synthesis of CAS No. 2137605-97-9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process. These techniques not only improve efficiency but also allow for greater scalability, which is essential for industrial applications.

From a regulatory perspective, compounds like this must undergo rigorous testing to evaluate their safety and efficacy before they can be considered for clinical use. Preclinical studies focusing on pharmacokinetics, toxicity profiles, and mechanism of action are crucial steps in this process. The structural features of 1-[1-(1,2-oxazolidin-4-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol make it an attractive candidate for such investigations due to its potential therapeutic benefits.

As research in medicinal chemistry continues to evolve, compounds like CAS No. 2137605-97-9 will play an increasingly important role in addressing unmet medical needs. The integration of cutting-edge technologies such as artificial intelligence (AI) in drug discovery has further accelerated the identification and optimization of novel molecular entities with therapeutic potential. The unique structural attributes of this compound position it as a valuable asset in ongoing pharmacological research.

In conclusion,1-[1-(1,2 oxazolidin -4 - yl) - 1H - 1 , 2 , 3 tri azol -4 - yl] ethanol (CAS No .2137605 -97 -9) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug development. Its innovative structure combines key pharmacophores that enhance its potential as a therapeutic agent while offering opportunities for further chemical modification and optimization.